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Compound of Interest

Compound Name: Theaflavin 3'-O-gallate

Cat. No.: B8099185

Essential Safety and Handling Guide for Theaflavin
3'-0O-gallate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Theaflavin 3'-O-gallate, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Important Note on Chemical Identification: There appears to be a discrepancy in the CAS
numbers associated with theaflavin gallate isomers. Theaflavin 3'-O-gallate is linked to CAS
number 28543-07-9, while Theaflavin 3-O-gallate is associated with CAS number 30462-34-
1[1][2][3]. Safety Data Sheets (SDS) for these CAS numbers present conflicting information.
Given this ambiguity, a conservative approach to safety is recommended, and the following
guidelines are based on the more stringent safety precautions found, supplemented with
general best practices for handling polyphenolic compounds.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided below. It is imperative
to always consult the specific Safety Data Sheet (SDS) provided by your supplier for the exact
lot of Theaflavin 3'-O-gallate you are handling.
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PPE Category

Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards. A face shield may be

necessary where splashing is possible.

Skin Protection

Wear impervious and fire/flame-resistant
clothing. A lab coat is mandatory. For
concentrated solutions or powder, consider a
butyl rubber or neoprene apron over the lab
coat[4].

Hand Protection

Handle with gloves. Inspect gloves prior to use.
Recommended materials include butyl rubber or
neoprene. For incidental contact with dilute
solutions, double nitrile gloves may be sulfficient.
Change gloves frequently and immediately after

any contact[4].

Respiratory Protection

If handling the powder form and there is a risk of
dust formation, use a NIOSH-approved
respirator with an appropriate particulate filter.
Always work in a well-ventilated area or under a

chemical fume hood.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Theaflavin 3'-O-gallate

and ensuring personnel safety.

e Handling:

o Handle in a well-ventilated place, preferably within a chemical fume hood to avoid the

formation of dust and aerosols.

o Avoid contact with skin and eyes.

o Use non-sparking tools and prevent fire caused by electrostatic discharge.
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o Wash hands thoroughly after handling, even if gloves were worn.

e Storage:

[e]

Store in a cool, dry, well-ventilated area[5].

o

Keep the container tightly closed[5].

[¢]

Store away from heat, sparks, open flames, and other ignition sources.

[e]

Protect from light and moisture.

Disposal Plan

Dispose of Theaflavin 3'-O-gallate and its contaminated packaging in accordance with all
local, state, and federal regulations.

e Product Disposal:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.
o Do not discharge to sewer systems.
o Contaminated Packaging:
o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

o Alternatively, packaging can be punctured to make it unusable for other purposes and then
disposed of in a sanitary landfill.

Visual Guides

To further clarify the procedural steps for safe handling and the hierarchy of safety controls, the
following diagrams are provided.
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Caption: Workflow for Safely Handling Theaflavin 3'-O-gallate.
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Caption: Hierarchy of Controls for Theaflavin 3'-O-gallate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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